1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene

• IUPAC Name: 1-bromo-2-[2-[2-(2-methoxyphenoxy)ethoxy]ethoxy]-3,5-dimethylbenzene
• InChI: InChI=1S/C19H23BrO4/c1-14-12-15(2)19(16(20)13-14)24-11-9-22-8-10-23-18-7-5-4-6-17(18)21-3/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: KHGYSAVEHKWRRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Br)OCCOCCOC2=CC=CC=C2OC)C
• Molecular Formula: C19H23BrO4
• Molecular Weight: 395.3 g/mol

Description

The compound “1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-3,5-dimethylbenzene” is a complex organic molecule. It contains a benzene ring, which is a cyclic compound consisting of six carbon atoms with alternating single and double bonds. The benzene ring in this compound is substituted with two methyl groups, a bromo group, and a complex ether chain.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the benzene ring and the long ether chain. The presence of the bromine atom would also add to the complexity of the molecule.

Physical and Chemical Properties Analysis

Based on the structure, we can predict that this compound would likely be a solid at room temperature, with a relatively high boiling point due to the presence of the benzene ring and the bromine atom.

Safety and Hazards

Brominated compounds can be hazardous and should be handled with care. They may cause irritation to the skin and eyes, and may be harmful if swallowed or inhaled.